Cas no 1805023-26-0 (Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate)

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate is a versatile intermediate in organic synthesis, particularly valuable for constructing complex fluorinated and heterocyclic compounds. The presence of bromo, cyano, and trifluoromethyl groups on the aromatic ring enhances its reactivity, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The ester moiety offers additional flexibility for further derivatization, such as hydrolysis or reduction. This compound is especially useful in pharmaceutical and agrochemical research, where trifluoromethyl and cyano groups are critical for modulating bioactivity. Its well-defined structure and high purity make it a reliable building block for advanced synthetic applications.

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate structure

1805023-26-0 structure

Product Name:Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate

CAS No:1805023-26-0

MF:C₁₁H₇BrF₃NO₂

MW:322.077992677689

CID:4971150

Update Time:2025-06-10

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate
- methyl 2-[3-bromo-4-cyano-2-(trifluoromethyl)phenyl]acetate
- Inchi： 1S/C11H7BrF3NO2/c1-18-8(17)4-6-2-3-7(5-16)10(12)9(6)11(13,14)15/h2-3H,4H2,1H3
- InChI Key： PTUZLUWWWXGDDJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C=CC(CC(=O)OC)=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 363
XLogP3: 3
Topological Polar Surface Area: 50.1

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013024839-1g	Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate	1805023-26-0	97%	1g	1,564.50 USD	2021-06-24

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate Related Literature

1. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

Additional information on Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805023-26-0)

Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805023-26-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo, cyano, and trifluoromethyl functional groups, exhibits unique chemical properties that make it invaluable in synthetic chemistry. Researchers and industry professionals frequently search for "synthesis of Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate" or "applications of CAS 1805023-26-0," reflecting its growing relevance in advanced material science and drug development.

The compound's molecular structure, featuring a phenylacetate backbone, allows for versatile reactivity, enabling its use as a key intermediate in the production of complex molecules. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after due to their enhanced stability and bioavailability. Recent trends in organic chemistry highlight the demand for "fluorinated building blocks" and "high-value chemical intermediates," positioning Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate as a critical component in modern synthetic workflows.

In pharmaceutical applications, this compound is often explored for its potential in designing small-molecule inhibitors and biologically active agents. The presence of both cyano and bromo substituents offers multiple sites for further functionalization, making it a favorite among medicinal chemists. Searches like "CAS 1805023-26-0 in drug discovery" or "role of trifluoromethyl in pharmaceuticals" underscore its importance in cutting-edge research. Additionally, its agrochemical potential is being investigated, particularly in the development of novel crop protection agents.

From a synthetic perspective, the compound's robustness under various reaction conditions makes it a reliable choice for multi-step syntheses. Laboratories frequently inquire about "purity standards for Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate" and "scaling up production of CAS 1805023-26-0," indicating its industrial significance. Advanced analytical techniques, such as NMR spectroscopy and HPLC, are typically employed to ensure its quality and consistency.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as hazardous, proper handling protocols are recommended to maintain safety standards. The rise of "green chemistry" has led to increased interest in sustainable synthesis routes for derivatives like Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate, aligning with global efforts to reduce chemical waste and energy consumption.

In conclusion, Methyl 3-bromo-4-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805023-26-0) stands out as a multifaceted compound with broad applications in research and industry. Its unique structural features and reactivity profile continue to drive innovation, making it a subject of ongoing study and development. Whether in pharmaceuticals, agrochemicals, or material science, this compound remains a cornerstone of modern organic synthesis.